molecular formula C10H13FN2O3 B8591643 [2-(3-Fluoro-4-nitro-phenoxy)-ethyl]-dimethyl-amine

[2-(3-Fluoro-4-nitro-phenoxy)-ethyl]-dimethyl-amine

Cat. No.: B8591643
M. Wt: 228.22 g/mol
InChI Key: QTZZJEHQRFOSGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(3-Fluoro-4-nitro-phenoxy)-ethyl]-dimethyl-amine is a useful research compound. Its molecular formula is C10H13FN2O3 and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13FN2O3

Molecular Weight

228.22 g/mol

IUPAC Name

2-(3-fluoro-4-nitrophenoxy)-N,N-dimethylethanamine

InChI

InChI=1S/C10H13FN2O3/c1-12(2)5-6-16-8-3-4-10(13(14)15)9(11)7-8/h3-4,7H,5-6H2,1-2H3

InChI Key

QTZZJEHQRFOSGH-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCOC1=CC(=C(C=C1)[N+](=O)[O-])F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-fluoro-4-nitrophenol (3.0 g, 19 mmol), 2-(dimethylamino)ethyl chloride hydrochloride (3.0 g, 21 mmol) and potassium carbonate (5.4 g, 39 mmol) in 2-butanone (75 mL) was heated to reflux for 20 hours. An additional portion of 2-(dimethylamino)ethyl chloride hydrochloride (2.0 g, 14 mmol) was added, and stirring at reflux proceeded for 24 hours. The mixture was cooled and evaporated under vacuum, and the residue was partitioned between ethyl acetate (100 mL) and water (150 mL), and the aqueous phase was extracted with ethyl acetate (100 mL). The combined organic layers were washed with water (3×150 mL) and extracted into dilute aqueous HCl (3×75 mL). The combined aqueous extracts were washed with ethyl acetate (2×100 mL) and basified (NaOH), and the resulting mixture was extracted with ethyl acetate (3×100 mL). The combined extracts were washed with water (3×100 mL), dried (MgSO4), and evaporated, providing 2.9 g as a yellow oil, in 67% yield; 1H NMR (CDCl3) δ 2.34 (s, 6H), 2.76 (t, J=5.5 Hz, 2H), 4.13 (t, J=5.5 Hz, 2H), 6.72-6.81 (m, 2H), 8.09 (t, J=9.1 Hz, 1H).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
5.4 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two

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